N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-5-methoxy-2,4-dimethylbenzenesulfonamide

• IUPAC Name: N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-5-methoxy-2,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C20H23FN2O3S/c1-12-9-13(2)20(11-19(12)26-4)27(24,25)22-8-7-16-14(3)23-18-6-5-15(21)10-17(16)18/h5-6,9-11,22-23H,7-8H2,1-4H3
• InChI Key: WKJRQHJHDPQEKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OC)S(=O)(=O)NCCC2=C(NC3=C2C=C(C=C3)F)C)C
• Molecular Formula: C20H23FN2O3S
• Molecular Weight: 390.5 g/mol
• CAS No.: 682762-95-4

Description

“N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-5-methoxy-2,4-dimethylbenzenesulfonamide” is a complex organic compound. It contains an indole nucleus, which is a key structure in many biologically active compounds. The indole nucleus is known to bind with high affinity to multiple receptors, making it useful in the development of new therapeutic agents.

Synthesis Analysis

The synthesis of similar compounds often involves reactions with tryptamine. For instance, a compound structurally similar to melatonin, which shares some structural features with the compound , was obtained in high yield in the reaction between tryptamine and naproxen.

Future Directions

Indole derivatives, such as “N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-5-methoxy-2,4-dimethylbenzenesulfonamide”, have diverse biological activities and immense potential for further exploration for newer therapeutic possibilities. Future research could focus on synthesizing a variety of indole derivatives and screening them for different pharmacological activities.

Mechanism of Action

Target of Action

Indole derivatives, which this compound is a part of, are known to bind with high affinity to multiple receptors . They play a significant role in cell biology and have been used as biologically active compounds for the treatment of various disorders .

Mode of Action

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound interacts with its targets, leading to changes in cellular processes.

Biochemical Pathways

It’s known that indole derivatives can influence a variety of biochemical pathways due to their broad-spectrum biological activities . For instance, some indole derivatives have been reported to inhibit polymerization of tubulin, a protein that is crucial for cell division .

Result of Action

Some indole derivatives have been reported to induce cell apoptosis in a dose-dependent manner, arrest cells in the g2/m phase, and inhibit polymerization of tubulin . These effects suggest that the compound could have potential therapeutic applications.